Methyl 4-((2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]carbamoyl]benzoate
• InChI: InChI=1S/C22H26FN3O3/c1-25-11-13-26(14-12-25)20(16-7-9-19(23)10-8-16)15-24-21(27)17-3-5-18(6-4-17)22(28)29-2/h3-10,20H,11-15H2,1-2H3,(H,24,27)
• InChI Key: VUMSUZKUFHYRMY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC=C(C=C2)C(=O)OC)C3=CC=C(C=C3)F
• Molecular Formula: C22H26FN3O3
• Molecular Weight: 399.5 g/mol

Description

Methyl 4-((2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)carbamoyl)benzoate, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in 1999 by researchers at the University of California, San Francisco. Since then, MPEP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

One area of application involves the synthesis and structural analysis of related chemical compounds. For example, studies have reported on the synthesis of novel benzimidazole derivatives, which are known for their diverse biological activities. These compounds are synthesized through reactions involving components with structural similarities to "Methyl 4-((2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)carbamoyl)benzoate" (Koroleva et al., 2011). Additionally, research on the crystal structure of related benzimidazole compounds has provided insights into their molecular conformation and potential for interaction with biological targets (Ozbey et al., 2001).

Materials Science Applications

In materials science, research has explored the use of related fluorinated compounds for the development of novel materials with specific electronic and optical properties. For instance, studies have synthesized and characterized donor–acceptor type monomers and polymers, highlighting their potential in electrochemical and electrochromic applications (Hu et al., 2013). Such research underscores the importance of structural modifications, including the introduction of fluorinated groups, in tuning the properties of materials for specific uses.

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry, compounds structurally related to "Methyl 4-((2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)carbamoyl)benzoate" have been investigated for their potential as drug candidates. Research has focused on the synthesis of benzimidazole derivatives with possible intracellular calcium activity, which could have implications for the development of new therapeutic agents (Bourlot et al., 1998). These studies highlight the role of chemical synthesis in the discovery and development of new drugs with potential benefits in treating various conditions.